Cas no 14379-76-1 (H-Gly-Gly-Pro-OH)

• Product Name: H-Gly-Gly-Pro-OH
• CAS No: 14379-76-1
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• MDL: MFCD00237937
• CID: 174021
• PubChem ID: 97051
• Update Time: 2025-05-20

H-Gly-Gly-Pro-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline,glycylglycyl-
• (2S)-1-[2-[(2-aminoacetyl)amino]acetyl]pyrrolidine-2-carboxylic acid
• glycyl-glycyl-proline
• H-GLY-GLY-PRO-OH
• 1-(N-Glycyl-glycyl)-L-prolin
• 1-(N-glycyl-glycyl)-L-proline
• NH2-Gly-Gly-Pro-OH
• Gly-gly-pro
• 1-(N-glycylglycyl)-L-proline
• G-G-P
• glycylglycyl-l-proline
• L-Proline, 1-(N-glycylglycyl)-
• HY-111922
• AKOS010421474
• MS-23299
• MFCD00237937
• Glycyl-glycyl-L-proline
• Glycylglycyl-L-prolin
• starbld0000769
• 14379-76-1
• SCHEMBL15756757
• Gly-Gly-L-Pro
• (2S)-1-[(2-aminoacetamido)acetyl]pyrrolidine-2-carboxylic acid
• CHEBI:155880
• glycylglycylproline
• CS-0094055
• NSC 97938
• Glycyl-glycyl-L-prolineGlycyl-glycyl-L-proline
• (2S)-1-[2-(2-aminoacetamido)acetyl]pyrrolidine-2-carboxylic acid
• CHEMBL1221709
• DA-64151
• H-Gly-Gly-Pro-OH

• MDL： MFCD00237937
• Inchi： 1S/C9H15N3O4/c10-4-7(13)11-5-8(14)12-3-1-2-6(12)9(15)16/h6H,1-5,10H2,(H,11,13)(H,15,16)/t6-/m0/s1
• InChI Key： BUEFQXUHTUZXHR-LURJTMIESA-N
• SMILES： OC([C@@H]1CCCN1C(CNC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 229.10635
• Monoisotopic Mass: 229.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.73
• LogP: -0.83400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Gly-Gly-Pro-OH

H-Gly-Gly-Pro-OH: A Comprehensive Overview

H-Gly-Gly-Pro-OH, also known by its CAS Registry Number 14379-76-1, is a tripeptide composed of three amino acids: glycine (Gly), glycine (Gly), and proline (Pro). This compound is a fundamental building block in peptide chemistry and has garnered significant attention in both academic and industrial research. The structure of H-Gly-Gly-Pro-OH is characterized by its amino terminus (N-terminus) and carboxyl terminus (C-terminus), with the sequence Gly-Gly-Pro forming the core of the molecule. The presence of proline introduces a unique cyclic structure, which imparts distinctive properties to the peptide.

The synthesis of H-Gly-Gly-Pro-OH is typically achieved through solid-phase peptide synthesis (SPPS), a method that allows for precise control over the sequence and purity of the final product. This approach involves the stepwise addition of amino acids to a solid support, followed by cleavage and purification to yield the desired peptide. The compound is widely used in various applications, including as a substrate in enzymatic studies, a component in peptide libraries, and as a precursor for more complex peptide structures.

Recent advancements in peptide chemistry have expanded the utility of H-Gly-Gly-Pro-OH. For instance, researchers have explored its role in drug delivery systems, where its biocompatibility and stability make it an attractive candidate for encapsulating therapeutic agents. Additionally, studies have demonstrated its potential as a bioactive agent in skincare products, leveraging its ability to enhance skin elasticity and hydration.

In terms of biological activity, H-Gly-Gly-Pro-OH has been shown to interact with various proteins and enzymes, making it a valuable tool in structural biology. For example, it has been used as a model system to study protein folding kinetics and conformational changes. Furthermore, its ability to form stable secondary structures, such as alpha-helices and beta-sheets, has been exploited in the design of novel biomaterials.

The chemical properties of H-Gly-Gly-Pro-OH are also noteworthy. Its molecular weight is approximately 505 g/mol, with a melting point that varies depending on the purity and crystallinity of the sample. The compound is soluble in water and common organic solvents, making it amenable to various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, H-Gly-Gly-Pro-OH is considered biodegradable under standard conditions. This characteristic aligns with growing industry trends toward sustainable chemistry practices. However, proper handling and disposal procedures should still be followed to minimize any potential ecological impact.

In conclusion, H-Gly-Gly-Pro-OH (CAS No: 14379-76-1) is a versatile compound with applications spanning peptide synthesis, drug delivery, skincare, and structural biology. Its unique chemical properties and biological activity continue to make it an essential component in modern research. As advancements in peptide chemistry unfold, the role of this tripeptide is likely to expand further, contributing to breakthroughs in medicine and materials science.